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Compound of Interest

Compound Name: 4-Methylnicotinoyl! chloride
CAS No.: 155136-54-2
Cat. No.: B126035
Get Quote
& J

For researchers, scientists, and professionals in drug development, the selection of appropriate
building blocks is a critical step in the synthesis of novel compounds. 4-Methylnicotinoyl
chloride, with its reactive acyl chloride group and functionalized pyridine ring, presents a
valuable scaffold for introducing the 4-methylpyridine-3-carbonyl moiety into a diverse range of
molecules. This guide offers an in-depth exploration of its core properties, synthesis, reactivity,
and applications, providing a technical resource for its effective utilization in research and
development.

Core Chemical and Physical Properties

4-Methylnicotinoyl chloride (CAS 155136-54-2) is an organic compound characterized by a
pyridine ring substituted with a methyl group at the 4-position and a carbonyl chloride group at
the 3-position.[1] This structure imparts specific chemical and physical properties that are
crucial for its handling and application in synthesis.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b126035#bc-rfq
https://www.benchchem.com/product/b126035/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-methylnicotinoyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b126035/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-methylnicotinoyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b126035/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-methylnicotinoyl-chloride-properties-synthesis-and-applications
https://cymitquimica.com/cas/155136-54-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 155136-54-2 [21[3114]
Molecular Formula C7HeCINO [11[2][4]
Molecular Weight 155.58 g/mol [21[31[4]
JUPAC Name ;rlr;i::lpyridine-3-carbonyl 315]

4-Methyl-3-pyridinecarbonyl
Synonyms ) [4]
chloride

Colorless to pale yellow liquid

Appearance . [1]
or solid
Odor Pungent [1]
. Typically available at 95% or
Purity _ [3][5]
higher

The presence of the acyl chloride functional group makes 4-methylnicotinoyl chloride a
reactive molecule, particularly susceptible to hydrolysis.[1] It is generally sensitive to moisture
and will react with water to form the corresponding 4-methylnicotinic acid.[1] This reactivity is
fundamental to its utility in chemical synthesis.

Synthesis of 4-Methylnicotinoyl Chloride

The synthesis of 4-methylnicotinoyl chloride typically starts from its corresponding carboxylic
acid, 4-methylnicotinic acid. The conversion of a carboxylic acid to an acyl chloride is a
standard transformation in organic chemistry, often achieved using a chlorinating agent such as
thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2).

A general and widely used method involves the reaction of the carboxylic acid with an excess
of thionyl chloride, often at reflux temperatures.[6][7] The byproducts of this reaction, sulfur
dioxide (SO2) and hydrogen chloride (HCI), are gases, which helps to drive the reaction to
completion.
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Caption: General synthesis of 4-Methylnicotinoyl chloride.

Experimental Protocol: Synthesis from 4-Methylnicotinic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 4-methylnicotinic acid.

» Addition of Chlorinating Agent: Under an inert atmosphere (e.g., nitrogen or argon), slowly
add an excess of thionyl chloride (typically 2-3 equivalents).

o Reaction Conditions: Heat the mixture to reflux and maintain for a period of 2-3 hours, or
until the reaction is complete (monitored by TLC or the cessation of gas evolution).[6]

o Workup: After cooling to room temperature, carefully remove the excess thionyl chloride
under reduced pressure.[6] The crude 4-methylnicotinoyl chloride can then be purified by
distillation or used directly in the next step, depending on the required purity.

Reactivity and Applications in Drug Discovery
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The primary utility of 4-methylnicotinoyl chloride lies in its reactivity as an acylating agent.[1]
The electrophilic carbonyl carbon is readily attacked by nucleophiles, leading to the formation
of amides, esters, and other carbonyl derivatives. This makes it a valuable building block for
introducing the 4-methylnicotinoyl moiety into more complex molecules.[1]

The pyridine ring itself is a common motif in many pharmaceutical compounds, contributing to
desirable pharmacokinetic properties.[8][9] The presence of the methyl group at the 4-position
can influence the electronic properties and steric interactions of the molecule, potentially
leading to improved biological activity or selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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